Cas no 1344543-07-2 ((2S)-4-(4-chloro-3-methylphenyl)butan-2-amine)

• Product Name: (2S)-4-(4-chloro-3-methylphenyl)butan-2-amine
• CAS No: 1344543-07-2
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 6377516
• PubChem ID: 130901016
• Update Time: 2025-05-21

(2S)-4-(4-chloro-3-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-chloro-3-methylphenyl)butan-2-amine
• 1344543-07-2
• EN300-1986567

• Inchi： 1S/C11H16ClN/c1-8-7-10(4-3-9(2)13)5-6-11(8)12/h5-7,9H,3-4,13H2,1-2H3/t9-/m0/s1
• InChI Key： FDCYJCYRYRWAIR-VIFPVBQESA-N
• SMILES： ClC1C=CC(=CC=1C)CC[C@H](C)N

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(4-chloro-3-methylphenyl)butan-2-amine

Research Brief on (2S)-4-(4-chloro-3-methylphenyl)butan-2-amine (CAS: 1344543-07-2): Recent Advances and Applications

The compound (2S)-4-(4-chloro-3-methylphenyl)butan-2-amine (CAS: 1344543-07-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the enantioselective synthesis of (2S)-4-(4-chloro-3-methylphenyl)butan-2-amine, highlighting its high yield (up to 92%) and excellent enantiomeric excess (>99%). The research team employed asymmetric hydrogenation techniques using a novel chiral catalyst, which significantly improved the efficiency of the synthetic route. This advancement addresses previous challenges in large-scale production and paves the way for further preclinical evaluations.

Pharmacological investigations have revealed that (2S)-4-(4-chloro-3-methylphenyl)butan-2-amine exhibits potent activity as a serotonin-norepinephrine reuptake inhibitor (SNRI). In vitro assays demonstrated its high affinity for human serotonin (SERT) and norepinephrine (NET) transporters, with IC50 values of 12 nM and 18 nM, respectively. These findings suggest its potential application in treating mood disorders such as depression and anxiety, with possible advantages over existing SNRIs due to its improved selectivity profile.

Recent preclinical studies in rodent models have further explored the compound's pharmacokinetic properties. The (2S)-enantiomer showed superior oral bioavailability (78%) compared to its (2R)-counterpart (42%), along with an extended half-life of approximately 8 hours. These characteristics, combined with its favorable blood-brain barrier penetration, make it an attractive candidate for central nervous system (CNS) targeting therapies.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters have identified key molecular interactions responsible for the compound's biological activity. The chloro-substituted aromatic ring and the stereospecific amine moiety were found to be critical for binding to neurotransmitter transporters. These insights are guiding the design of next-generation derivatives with enhanced potency and reduced off-target effects.

Ongoing research is exploring additional therapeutic applications beyond CNS disorders. Preliminary data suggest that (2S)-4-(4-chloro-3-methylphenyl)butan-2-amine may modulate inflammatory pathways, with potential implications for autoimmune diseases. A 2024 study reported its ability to inhibit TNF-α production in macrophages at micromolar concentrations, though further optimization is needed to improve this activity.

From a safety perspective, acute toxicity studies in animal models have shown a favorable profile at therapeutic doses, with no observed cardiotoxicity or hepatotoxicity. However, comprehensive toxicological evaluations, including chronic exposure studies, are still underway to fully assess the compound's safety for human use.

The pharmaceutical industry has shown growing interest in this compound, with several companies filing patents covering its synthesis methods and therapeutic applications. The intellectual property landscape suggests that (2S)-4-(4-chloro-3-methylphenyl)butan-2-amine may soon enter clinical development, potentially as a novel antidepressant or anti-inflammatory agent.

In conclusion, recent research on (2S)-4-(4-chloro-3-methylphenyl)butan-2-amine (CAS: 1344543-07-2) has demonstrated significant progress in its synthesis, pharmacological characterization, and therapeutic potential. While challenges remain in optimizing its properties for clinical use, the compound represents an exciting avenue for drug discovery in both neurological and inflammatory disorders. Future studies should focus on translational research to bridge the gap between preclinical findings and human applications.